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Introduction

Laser cooling and trapping of neutral atoms is a cornerstone technique in modern atomic,
molecular, and optical physics. This technology allows for the creation of ultracold atomic
samples, with temperatures reaching the microkelvin range or even lower.[1] Such low
temperatures are essential for a wide range of applications, including high-precision
spectroscopy, atomic clocks, quantum computing, and studies of fundamental physics.[1][2]
The most common apparatus for achieving this is the Magneto-Optical Trap (MOT), which
utilizes a combination of laser light and a spatially varying magnetic field to confine and cool
atoms.[1]

This document provides a detailed overview of the experimental setup for a MOT,
comprehensive protocols for its operation, and key quantitative parameters for the successful
trapping of Rubidium-87 (8’Rb) atoms, a commonly used atomic species.

Principles of Operation

The operation of a Magneto-Optical Trap is based on two key principles: Doppler cooling and
Zeeman-tuned trapping.

o Doppler Cooling: Atoms moving towards a red-detuned laser beam (i.e., a laser with a
frequency slightly below the atomic resonance) will perceive the laser frequency to be
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Doppler-shifted closer to their resonance frequency. This increases the probability of photon
absorption. When an atom absorbs a photon, it receives a momentum kick in the direction of
the laser beam, slowing it down. The subsequent spontaneous emission of a photon is in a
random direction, leading to a net cooling effect when averaged over many absorption-
emission cycles.[3] This arrangement of counter-propagating laser beams is often referred to

as "optical molasses."[4]

e Magnetic Trapping: A quadrupole magnetic field, generated by a pair of coils in an anti-
Helmholtz configuration, creates a magnetic field that is zero at the center of the trap and
increases linearly in all directions.[5] This position-dependent magnetic field causes a
Zeeman shift in the atomic energy levels. By using circularly polarized laser beams, specific
transitions can be selectively driven depending on the atom's position. An atom that moves
away from the center of the trap will be Zeeman-shifted into resonance with a laser beam
that pushes it back towards the center. This combination of laser polarization and magnetic
field gradient provides the restoring force that traps the atoms.[6]

Experimental Setup

A typical MOT setup consists of several key components integrated into a single system.

Core Components
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Component

Description

Key Considerations

Vacuum System

An ultra-high vacuum (UHV)
chamber is essential to
minimize collisions between
the cold atoms and
background gas, which would
heat the sample and limit the

trap lifetime.[7]

Pressure should be maintained
at or below 10~° Torr. The
chamber requires multiple
viewports for laser access and

imaging.

Atom Source

A source of the desired atomic
species is required. For alkali
metals like Rubidium, this is
often a dispenser or a heated
reservoir that releases a vapor
of atoms into the chamber.[4]

The vapor pressure needs to
be carefully controlled to
ensure a sufficient number of
atoms for trapping without

degrading the vacuum.

Laser System

Two frequency-stabilized diode
lasers are typically used for
87Rb. The "trapping" or
"cooling" laser is red-detuned
from the cycling transition,
while the "repumper” laser
prevents atoms from falling

into a dark state.[4]

Lasers must have a narrow
linewidth and be frequency-
locked to the specific atomic

transitions.

Optics

A variety of optical
components are used to
deliver, shape, and polarize
the laser beams. This includes
mirrors, lenses, beam splitters,

waveplates, and optical fibers.

[8]

Precise alignment of the six
trapping beams to be mutually
orthogonal and to intersect at
the center of the magnetic field

is critical.[9]

Magnetic Coils

A pair of coils in an anti-
Helmholtz configuration
generates the quadrupole

magnetic field necessary for

trapping.[5]

The current through the coils
must be stable and
controllable to adjust the

magnetic field gradient.
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A CCD camera is used to The imaging system is also
) visualize the trapped atom used for quantitative
Imaging System o
cloud by detecting its measurements of the cloud's
fluorescence.[10] size, shape, and position.

Experimental Protocols
Laser System Preparation and Alignment

o Laser Collimation and Beam Shaping:

o Ensure the output of each diode laser is properly collimated to minimize divergence over
the optical path.[6]

o Use a series of lenses to expand the laser beams to the desired diameter, typically 1-2
cm, to create a larger trapping volume.[8]

e Frequency Locking:

o A portion of each laser beam is sent to a saturated absorption spectrometer to generate a
frequency reference.[11]

o The trapping laser is locked to be red-detuned by approximately 2-3 times the natural
linewidth (I") of the cooling transition. For 8’Rb, I' is approximately 21 x 6.1 MHz.[7]

o The repumper laser is locked to the appropriate repumping transition to optically pump
atoms back into the cooling cycle.[12]

o Beam Delivery and Polarization:
o The main laser beam is split into three pairs of counter-propagating beams.[8]

o Each pair of beams must be aligned to be perfectly counter-propagating and orthogonal to
the other pairs at the center of the vacuum chamber.[9]

o Use quarter-wave plates to set the circular polarization of each beam. The polarization of
counter-propagating beams must be opposite (o+ and o-).[6]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://docs.open-quantum.org/new-format/12-trapped-atom-experiments/theory-time-of-flight-measurements
https://www.svsu.edu/media/writingprogram/docs/writingprogrampdf/Hopper_article.pdf
https://www.physics.purdue.edu/~durbin/Reports/AtomTrapping/Millspauw3.pdf
http://www.tekhnoscan.ru/files/Laser_Cooling_and_Trapping.pdf
https://www.researchgate.net/publication/239643148_Inexpensive_laser_cooling_and_trapping_experiment_for_undergraduate_laboratories
https://www.researchgate.net/figure/Level-scheme-of-87-Rb-with-cooling-and-repumping-transitions-marked-in-blue-and-green_fig1_336551615
https://www.physics.purdue.edu/~durbin/Reports/AtomTrapping/Millspauw3.pdf
http://experimentationlab.berkeley.edu/sites/default/files/writeups/MOT.pdf
https://www.svsu.edu/media/writingprogram/docs/writingprogrampdf/Hopper_article.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Magnetic Field Calibration

o Colil Setup:

o Mount the anti-Helmholtz coils around the vacuum chamber, ensuring they are coaxial and
separated by a distance approximately equal to their radius.

e Gradient Calibration:

o Use a Hall probe or other magnetic field sensor to measure the magnetic field gradient as
a function of the current supplied to the coils.

o Alternatively, the gradient can be calibrated by observing the Zeeman splitting of the
atomic energy levels.

Atom Trapping Procedure

e System Activation:
o Turn on the ion pump to maintain UHV.
o Activate the atom source to introduce a vapor of atoms into the chamber.

o Turn on the locked trapping and repumper lasers and ensure they are aligned through the
center of the chamber.

e MOT Formation:
o Apply the current to the anti-Helmholtz coils to generate the magnetic field.

o A bright, fluorescent cloud of trapped atoms should become visible at the center of the
chamber.[2]

e Optimization:

o Fine-tune the laser alignment, frequency detuning, and magnetic field gradient to
maximize the number of trapped atoms and the trap lifetime.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1180104?utm_src=pdf-body
https://m.youtube.com/watch?v=znyKn5-_ymE
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Characterization of the Trapped Atoms

The number of atoms in the MOT can be estimated by measuring the fluorescence of the
trapped cloud with a calibrated photodiode or a CCD camera. The collected fluorescence
power is proportional to the number of atoms and the photon scattering rate.

The temperature of the atomic cloud is a measure of the random thermal motion of the atoms.
A common method for measuring this is the time-of-flight (TOF) technique.[10]

Release: The trapping lasers and magnetic field are suddenly turned off, releasing the atoms
from the trap.[10]

o Expansion: The atomic cloud expands ballistically. The rate of expansion is determined by
the initial temperature of the cloud.[13]

e Imaging: After a variable expansion time, a short pulse of resonant laser light is used to
illuminate the cloud, and a CCD camera captures a fluorescence image.[10]

o Analysis: By taking a series of images at different expansion times, the expansion velocity
can be determined. The temperature (T) can then be calculated from the relationship
between the mean squared radius of the cloud (02) and the expansion time (t): o3(t) = 0%(0) +
(ksT/m)t2, where 02(0) is the initial mean squared radius, ks is the Boltzmann constant, and m
is the atomic mass.[10]

Quantitative Data for 8Rb MOT

The following table summarizes typical experimental parameters for a Magneto-Optical Trap of
Rubidium-87 atoms.
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Parameter Symbol Typical Value Reference

Atomic Properties

5S1/2(F=2) - 5Ps/

Cooling Transition 780.24 nm [14]
2(F'=3)
) N 5S1/2(F=1) - 5Ps/
Repumping Transition 780.24 nm [12]
2(F'=2)
Natural Linewidth r 21 X 6.07 MHz [7]

Laser Parameters

Trapping Laser 5 -10to -20 MHz (-1.6 [15]
Detuning to-3.3IN
Trapping Laser

pp' g I ~10 mW/cmz? [15]
Intensity (per beam)
Repumper Laser

. Irep ~1 mW/cm?2
Intensity (per beam)
Magnetic Field
Axial Magnetic Field
] 0B/oz 10 - 15 G/cm [16]
Gradient
Trap Characteristics
Number of Trapped
107 - 10° atoms [71[17]
Atoms
Temperature T 100 - 200 pK [18]
Trap Lifetime T ~1-5s [7]
Visualizations

Experimental Workflow
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Caption: Experimental workflow for laser cooling and trapping of atoms.
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Principle of Magneto-Optical Trapping

Caption: Zeeman shift and restoring force in a 1D MOT.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Magneto-optical trap - Wikipedia [en.wikipedia.org]
e 2. m.youtube.com [m.youtube.com]

. youtube.com [youtube.com]
e 4. scribd.com [scribd.com]

. scispace.com [scispace.com]

. Svsu.edu [svsu.edu]

. researchgate.net [researchgate.net]

. physics.purdue.edu [physics.purdue.edu]

°
(o] (0] ~ (o)) ol ey w

. experimentationlab.berkeley.edu [experimentationlab.berkeley.edu]
e 10. docs.open-quantum.org [docs.open-quantum.org]

e 11. tekhnoscan.ru [tekhnoscan.ru]

e 12. researchgate.net [researchgate.net]

e 13. ethz.ch [ethz.ch]

e 14. steck.us [steck.us]

e 15. pubs.aip.org [pubs.aip.org]

e 16. researchgate.net [researchgate.net]

e 17. elischolar.library.yale.edu [elischolar.library.yale.edu]

e 18. journals.aps.org [journals.aps.org]

 To cite this document: BenchChem. [Application Notes and Protocols for Laser Cooling and
Trapping of Atoms]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1180104?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Magneto-optical_trap
https://m.youtube.com/watch?v=znyKn5-_ymE
https://www.youtube.com/watch?v=XHQwqHpFzVQ
https://www.scribd.com/document/181695271/LaserCooling-pdf
https://scispace.com/pdf/constructing-a-magneto-optical-trap-for-cold-atom-trapping-1ioolhsteg.pdf
https://www.svsu.edu/media/writingprogram/docs/writingprogrampdf/Hopper_article.pdf
https://www.researchgate.net/publication/239643148_Inexpensive_laser_cooling_and_trapping_experiment_for_undergraduate_laboratories
https://www.physics.purdue.edu/~durbin/Reports/AtomTrapping/Millspauw3.pdf
http://experimentationlab.berkeley.edu/sites/default/files/writeups/MOT.pdf
https://docs.open-quantum.org/new-format/12-trapped-atom-experiments/theory-time-of-flight-measurements
http://www.tekhnoscan.ru/files/Laser_Cooling_and_Trapping.pdf
https://www.researchgate.net/figure/Level-scheme-of-87-Rb-with-cooling-and-repumping-transitions-marked-in-blue-and-green_fig1_336551615
https://ethz.ch/content/dam/ethz/special-interest/phys/quantum-electronics/tiqi-dam/documents/semester_theses/semesterproject_Ludwig-Hruza
https://steck.us/alkalidata/rubidium87numbers.1.6.pdf
https://pubs.aip.org/aip/rsi/article/79/1/013101/935055/Measurement-of-temperature-of-laser-cooled-atoms
https://www.researchgate.net/figure/Optical-alignment-for-M-MOT_fig5_239009880
https://elischolar.library.yale.edu/cgi/viewcontent.cgi?article=1147&context=gsas_dissertations
https://journals.aps.org/pra/abstract/10.1103/PhysRevA.98.043432
https://www.benchchem.com/product/b1180104#experimental-setup-for-laser-cooling-and-trapping-of-atoms
https://www.benchchem.com/product/b1180104#experimental-setup-for-laser-cooling-and-trapping-of-atoms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b1180104#experimental-setup-for-laser-cooling-and-
trapping-of-atoms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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